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Compound of Interest

Compound Name: Dimethyl 2,2'-thiobisacetate

Cat. No.: B108632 Get Quote

For researchers and professionals in drug development and material science, the selection of

appropriate reagents is critical to ensuring reaction efficiency, product quality, and cost-

effectiveness. Dimethyl 2,2'-thiobisacetate, a diester compound, finds application as a

specialty chemical in various industrial processes, including as a chain transfer agent in

polymerization and potentially as a vulcanization accelerator in rubber manufacturing.[1] This

guide provides a comparative analysis of Dimethyl 2,2'-thiobisacetate against common

alternatives, supported by available experimental data, to inform procurement and application

decisions.

Performance Comparison in Polymer Synthesis
One of the primary applications of thiol-containing compounds like Dimethyl 2,2'-
thiobisacetate is as a chain transfer agent (CTA) in free-radical polymerization. CTAs are

crucial for controlling the molecular weight of the resulting polymer.[2] A key alternative in this

application is n-dodecyl mercaptan (NDM).

Experimental Data Summary

The effectiveness of a chain transfer agent is quantified by its chain transfer constant (Ctr). A

higher Ctr value indicates a more efficient transfer of the radical chain, leading to a greater

reduction in polymer molecular weight for a given concentration of the CTA.
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Compound Application
Key
Performance
Metric

Value Reference

n-Dodecyl

Mercaptan

(NDM)

Chain Transfer

Agent (PMMA

Synthesis)

Chain Transfer

Constant (Ctr) at

60°C

~0.67 [3]

Dimethyl 2,2'-

thiobisacetate

Chain Transfer

Agent

Chain Transfer

Constant (Ctr)

Data not

available in

reviewed

literature

Thiazole

Accelerators

(general)

Rubber

Vulcanization

Scorch Time /

Cure Rate

Medium-fast

acceleration
[4]

Dithiocarbamate

Accelerators

Rubber

Vulcanization

Scorch Time /

Cure Rate

Ultra-fast

acceleration, low

scorch safety

[4]

While direct experimental data for the chain transfer constant of Dimethyl 2,2'-thiobisacetate
is not readily available in the reviewed literature, its performance can be inferred from its

chemical structure and the performance of similar thiol-based compounds. The presence of the

thioether linkage and two ester groups may influence its reactivity compared to the simpler alkyl

thiol structure of NDM.

Cost Analysis
A significant factor in the selection of a chemical reagent is its cost, particularly for large-scale

industrial applications. The following table provides an approximate cost comparison based on

currently available supplier pricing. Prices are subject to change and vary based on purity,

quantity, and supplier.
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Compound Form Purity Price (per kg)

Dimethyl 2,2'-

thiobisacetate
Liquid >97%

~$3,000 - $5,000+

(based on small

quantity pricing)

n-Dodecyl Mercaptan

(NDM)
Liquid ≥98% ~$40 - $100

It is evident that n-dodecyl mercaptan is substantially more cost-effective than Dimethyl 2,2'-
thiobisacetate, especially for applications requiring large quantities.

Applications in Rubber, Dye, and Pharmaceutical
Synthesis
Dimethyl 2,2'-thiobisacetate has been mentioned in the context of being an additive for

rubber processing, and an intermediate in the manufacture of dyes and pharmaceuticals. As a

compound containing a thiazole-like moiety, it may act as a vulcanization accelerator, though

specific performance data is lacking. Thiazole accelerators are known to be medium-fast

primary accelerators. In the synthesis of dyes and pharmaceutical intermediates, while its use

is cited, specific reaction pathways and performance data are not detailed in the reviewed

scientific literature.

Experimental Protocols
Synthesis of Dimethyl 2,2'-thiobisacetate

A common method for the synthesis of Dimethyl 2,2'-thiobisacetate involves the reaction of a

sulfoxide with an acetate compound.[1] The following is a representative protocol based on

general synthetic procedures for similar compounds.

Materials:

Dimethyl sulfoxide (DMSO)

Ethyl chloroacetate
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Sodium sulfide

Appropriate solvent (e.g., ethanol)

Procedure:

Dissolve dimethyl sulfoxide and ethyl chloroacetate in a suitable solvent in a reaction vessel.

Stir the mixture and add sodium sulfide portion-wise while monitoring the temperature.

After the addition is complete, heat the reaction mixture to reflux for a specified period.

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC).

Upon completion, cool the reaction mixture and filter to remove any solid byproducts.

The filtrate is then concentrated under reduced pressure to remove the solvent.

The crude product can be purified by vacuum distillation or column chromatography.

Process Visualization
Synthesis Pathway of a Thio-ester Compound

The following diagram illustrates a generalized synthesis pathway for a thio-ester compound,

which is conceptually similar to the synthesis of Dimethyl 2,2'-thiobisacetate.
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Reactants

Intermediate Formation Final Reaction

Dimethyl Sulfoxide

Methyl Chlorodimethylsulfoxide Acetate

Ethyl Chloroacetate

Dimethyl 2,2'-thiobisacetate

+ Sodium Sulfide

Sodium Sulfide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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